Cas no 1261992-91-9 (3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid)

3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid is a substituted benzoic acid derivative featuring a chloro-methoxyphenyl group and a hydroxyl substituent on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which serves as a versatile intermediate for pharmaceutical and agrochemical applications. The presence of both electron-donating (hydroxy) and electron-withdrawing (chloro) groups enhances its reactivity in electrophilic and nucleophilic transformations. Its well-defined molecular framework makes it suitable for further derivatization, particularly in the development of bioactive molecules. The compound's stability under standard conditions and high purity further contribute to its utility in research and industrial processes.
3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid structure
1261992-91-9 structure
Product Name:3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid
CAS No:1261992-91-9
MF:C14H11ClO4
MW:278.687743425369
MDL:MFCD18321702
CID:2768105
PubChem ID:53227568
Update Time:2025-08-02

3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18321702
    • 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid, 95%
    • 1261992-91-9
    • 5'-Chloro-5-hydroxy-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
    • 3-(5-CHLORO-2-METHOXYPHENYL)-5-HYDROXYBENZOIC ACID
    • DTXSID70691101
    • 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid
    • MDL: MFCD18321702
    • Inchi: 1S/C14H11ClO4/c1-19-13-3-2-10(15)7-12(13)8-4-9(14(17)18)6-11(16)5-8/h2-7,16H,1H3,(H,17,18)
    • InChI Key: DXPAVEPZNJACMX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1C=C(C=C(C(=O)O)C=1)O)OC

Computed Properties

  • Exact Mass: 278.0345865Da
  • Monoisotopic Mass: 278.0345865Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.8Ų

3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328937-5 g
3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid, 95%; .
1261992-91-9 95%
5g
€1159.00 2023-04-26
abcr
AB328937-5g
3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid, 95%; .
1261992-91-9 95%
5g
€1159.00 2025-04-21

Additional information on 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid

3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid: A Comprehensive Overview

The compound with CAS No. 1261992-91-9, known as 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a 5-chloro-2-methoxyphenyl group at the 3-position and a hydroxyl group at the 5-position. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have found that the compound exhibits remarkable biological activity due to its ability to scavenge free radicals and inhibit enzymes associated with inflammation. These findings have been supported by in vitro assays and preliminary animal studies, which demonstrate its efficacy in reducing oxidative stress and inflammatory responses.

In addition to its biological applications, 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid has also been explored for its role in materials science. Its aromatic structure and hydroxyl groups make it a promising candidate for use in the synthesis of advanced polymers and organic electronics. Recent advancements in this area have focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties. The results of these studies suggest that the compound could be used to develop high-performance materials for aerospace, automotive, and electronic industries.

The synthesis of 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the 5-chloro-2-methoxyphenyl group through Friedel-Crafts alkylation and subsequent coupling reactions to introduce the hydroxyl and carboxylic acid functionalities. Recent optimizations in this synthesis pathway have significantly improved yields and reduced reaction times, making it more feasible for large-scale production.

From an environmental perspective, 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid has been evaluated for its biodegradability and eco-toxicity. Studies indicate that the compound is moderately biodegradable under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for safe disposal.

Looking ahead, the future of 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid lies in its potential to bridge the gap between pharmaceuticals and advanced materials. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this compound, particularly in personalized medicine and sustainable materials development. As research continues to uncover its full potential, 3-(5-Chloro-2-methoxyphenyl)-5-hydroxybenzoic acid is poised to become a cornerstone in both academic research and industrial innovation.

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